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Compound of Interest

Compound Name: 3-Methylisoquinoline

Cat. No.: B074773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3-
Methylisoquinoline (CAS No. 1125-80-0). The following sections detail the hazardous

properties of this compound, recommended handling procedures, and the experimental

methodologies used to determine its hazard profile. This document is intended to equip

researchers, scientists, and drug development professionals with the knowledge necessary to

handle 3-Methylisoquinoline safely in a laboratory setting.

GHS Hazard Identification and Classification
3-Methylisoquinoline is classified as a hazardous substance under the Globally Harmonised

System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin

irritation, serious eye irritation, and respiratory irritation.[1][2][3][4] The GHS classification is

summarized in the table below.
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GHS
Classification

Hazard Class
and Category

Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Skin Irrit. 2[2] alt text Warning[1][3][4]

H315: Causes

skin irritation[1]

[2][3]

Serious Eye

Damage/Eye

Irritation

Eye Irrit. 2[2] /

2A[5]
alt text Warning[1][3][4]

H319: Causes

serious eye

irritation[1][2][3]

Specific Target

Organ Toxicity

(Single

Exposure)

STOT SE 3[2][3] alt text Warning[1][3][4]

H335: May

cause respiratory

irritation[1][2][3]

Precautionary Statements and First Aid Measures
Adherence to the following precautionary statements is crucial when handling 3-
Methylisoquinoline.[1][2][3][4] In the event of exposure, the first aid measures outlined below

should be implemented immediately.
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Category Precautionary Statements First Aid Measures

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][3] P264: Wash skin

thoroughly after handling.[5]

P271: Use only outdoors or in

a well-ventilated area.[3] P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Response

P302 + P352: IF ON SKIN:

Wash with plenty of water.[5]

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[6] P305 + P351 +

P338: IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[1]

[3] P312: Call a POISON

CENTER/doctor if you feel

unwell.[7] P321: Specific

treatment (see supplemental

first aid instruction on this

label).[2] P332 + P313: If skin

irritation occurs: Get medical

advice/attention.[5] P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[5] P362 + P364: Take off

contaminated clothing and

wash it before reuse.[2]

General Advice: Consult a

physician. Show this safety

data sheet to the doctor in

attendance.[1] If Inhaled: If

breathed in, move person into

fresh air. If not breathing, give

artificial respiration. Consult a

physician.[1] In case of Skin

Contact: Wash off with soap

and plenty of water. Consult a

physician.[1] In case of Eye

Contact: Rinse thoroughly with

plenty of water for at least 15

minutes and consult a

physician.[1] If Swallowed:

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.[1]

Storage P403 + P233: Store in a well-

ventilated place. Keep
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container tightly closed.[2]

P405: Store locked up.[2][5]

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

[2][5]

Offer surplus and non-

recyclable solutions to a

licensed disposal company.

Dissolve or mix the material

with a combustible solvent and

burn in a chemical incinerator

equipped with an afterburner

and scrubber.[1]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to 3-
Methylisoquinoline.

Engineering Controls:

Work under a fume hood.[6]

Ensure adequate ventilation, especially in confined areas.[8]

Eyewash stations and safety showers must be close to the workstation location.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use tightly fitting safety goggles or a face shield (8-inch minimum). Use

equipment for eye protection tested and approved under appropriate government standards

such as NIOSH (US) or EN 166 (EU).[9]

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices. Wash and dry hands. The selected protective gloves

have to satisfy the specifications of Regulation (EU) 2016/425 and the standard EN 374

derived from it. Wear impervious clothing. The type of protective equipment must be selected
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according to the concentration and amount of the dangerous substance at the specific

workplace.[1]

Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges. Use respirators and components tested and approved

under appropriate government standards such as NIOSH (US) or CEN (EU).[1]

Handling Procedures:

Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Wash hands before breaks and at the end of the workday.[1]

Storage Conditions:

Store in a cool place.[1]

Keep container tightly closed in a dry and well-ventilated place.[1]

Experimental Protocols for Hazard Determination
The hazard classifications for 3-Methylisoquinoline are based on standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). While specific study reports for 3-Methylisoquinoline are not publicly

available, the methodologies likely followed the OECD guidelines for acute toxicity testing.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test provides information on the health hazards likely to arise from dermal exposure to a

substance.[2]

Principle: The test substance is applied in a single dose to a small area of the skin of an

experimental animal, typically an albino rabbit.[10] Untreated skin areas serve as a control. The
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degree of irritation is evaluated by scoring erythema and edema at specific intervals.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Test Substance Application: Approximately 0.5 mL (for liquids) or 0.5 g (for solids) of the test

substance is applied to a small area of skin (about 6 cm²) and covered with a gauze patch

and semi-occlusive dressing.

Exposure Period: The exposure period is typically 4 hours.[11]

Observation: After the exposure period, the residual test substance is removed. The skin is

examined for erythema and edema at 1, 24, 48, and 72 hours after application.[10]

Scoring: Skin reactions are graded according to a standardized scoring system.

Evaluation: The reversibility of the observed effects is also assessed. If the response persists

to the end of the 14-day observation period, the substance is considered an irritant.[10]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This method is used to assess the potential of a substance to cause eye irritation or corrosion.

[1][5]

Principle: The test substance is applied in a single dose to the conjunctival sac of one eye of an

experimental animal, usually an albino rabbit. The other eye remains untreated and serves as a

control.[6] The degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and

conjunctiva at specified intervals.

Methodology:

Animal Selection: Healthy, young adult albino rabbits with no pre-existing eye irritation or

defects are used.[12]

Test Substance Application: A single dose of the test substance (typically 0.1 mL for liquids or

0.1 g for solids) is instilled into the conjunctival sac of one eye.
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[6]

Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness and chemosis) are

scored using a standardized system.

Evaluation: The ocular irritation scores are evaluated in conjunction with the nature, severity,

and reversibility of the lesions.[6] The use of topical anesthetics and systemic analgesics is

recommended to minimize pain and distress.[6]

Acute Inhalation Toxicity (OECD Guideline 436 - Acute
Toxic Class Method)
This guideline provides a method for assessing the health hazards of short-term exposure to a

substance by inhalation and allows for its classification according to the GHS.[13][14] This

method can be used to infer respiratory irritation potential.

Principle: This method uses a stepwise procedure with a small number of animals (typically

rats) per step.[13] Animals are exposed to one of four fixed concentration levels for a set

duration. The presence or absence of mortality or morbidity determines the next step in the

procedure.

Methodology:

Animal Selection: Healthy, young adult rats are the preferred species.

Exposure: Animals are exposed to a pre-defined concentration of the test substance (as a

gas, vapor, or aerosol) in an inhalation chamber for 4 hours.[13]

Stepwise Procedure: The test starts with a concentration from one of four fixed levels. The

outcome of this step (mortality or survival) determines the next concentration to be tested.

Observation: Animals are observed for clinical signs of toxicity for at least 14 days.[13] Body

weight is measured at least weekly.

Endpoint: The primary endpoint is mortality, which allows for the classification of the

substance into a GHS category for acute inhalation toxicity. Observations of clinical signs

such as labored breathing can indicate respiratory irritation.
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Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.[13]

Visualizations
The following diagrams illustrate key safety concepts relevant to handling 3-
Methylisoquinoline.

3-Methylisoquinoline

GHS Hazard Classes

Label Elements Hazard Statements

3-Methylisoquinoline

Skin Irritation
(Category 2)

Serious Eye Irritation
(Category 2)

Respiratory Irritation
(STOT SE 3)

Pictogram:
Exclamation Mark H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Signal Word:
Warning

Click to download full resolution via product page

Caption: GHS Hazard Classification for 3-Methylisoquinoline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.oecd.org/en/publications/test-no-436-acute-inhalation-toxicity-acute-toxic-class-method_9789264076037-en.html
https://www.benchchem.com/product/b074773?utm_src=pdf-body
https://www.benchchem.com/product/b074773?utm_src=pdf-body
https://www.benchchem.com/product/b074773?utm_src=pdf-body-img
https://www.benchchem.com/product/b074773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Planning & Preparation

Handling Procedure

Post-Handling

Emergency Response

1. Assess Hazards
(Review SDS)

2. Select Appropriate PPE

3. Prepare Work Area
(Fume Hood, Spill Kit)

4. Don PPE

5. Handle Chemical
(Avoid dust/aerosol formation)

6. Doff & Dispose of PPE Spill Exposure

7. Clean Work Area

8. Wash Hands Thoroughly

9. Store Chemical Properly

Follow Spill
Cleanup Protocol

Administer First Aid
& Seek Medical Attention

Click to download full resolution via product page

Caption: General Laboratory Safety Workflow for Handling Hazardous Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b074773?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/guidance-document-on-inhalation-toxicity-studies-second-edition_fba59116-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.researchgate.net/figure/Properties-of-the-acute-toxic-class-method-OECD-test-guideline-436-for-dusts-and-mists_tbl3_44617398
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.ecetoc.org/wp-content/uploads/2014/08/MON-015.pdf
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://www.oecd.org/en/publications/test-no-436-acute-inhalation-toxicity-acute-toxic-class-method_9789264076037-en.html
https://www.oecd.org/en/publications/2009/09/test-no-436-acute-inhalation-toxicity-acute-toxic-class-method_g1ghbb50.html
https://www.benchchem.com/product/b074773#3-methylisoquinoline-safety-and-handling-precautions
https://www.benchchem.com/product/b074773#3-methylisoquinoline-safety-and-handling-precautions
https://www.benchchem.com/product/b074773#3-methylisoquinoline-safety-and-handling-precautions
https://www.benchchem.com/product/b074773#3-methylisoquinoline-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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